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Compound of Interest

Compound Name: 2-Bromopropan-1-ol

Cat. No.: B151844

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 2-
Bromopropan-1-ol (CAS No. 598-18-5), a key intermediate in various chemical syntheses.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

2-Bromopropan-1-ol is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1][2] It may also cause respiratory irritation.[1][2]

GHS Classification:

Hazard Class Category
Flammable liquids 3

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2A
Specific target organ toxicity, single exposure 3

Source: PubChem.[1][2]
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Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Bromopropan-1-ol is provided

below.
Property Value
Molecular Formula CsH7BrO
Molecular Weight 138.99 g/mol
Appearance Liquid
CAS Number 598-18-5

Source: PubChem, Sigma-Aldrich.[1][3]

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing the risks associated with
2-Bromopropan-1-ol.

Engineering Controls:
o Work in a well-ventilated area, preferably under a chemical fume hood.
o Use explosion-proof electrical, ventilating, and lighting equipment.[4]

o Ensure that eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear protective gloves (e.g., Viton®) and a lab coat.[5]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[4]

Handling Procedures:

¢ Avoid contact with skin and eyes.[4]

Do not breathe vapors or mist.[4]

Keep away from open flames, hot surfaces, and sources of ignition.[5]

Use only non-sparking tools.[4][5]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Wash hands thoroughly after handling.

Storage Conditions:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
o Keep in a fireproof place.[4]

o For long-term storage, keep in a dark place, under an inert atmosphere, and in a freezer at
-20°C.[3]

The following diagram illustrates the logical workflow for the safe handling of 2-Bromopropan-
1-ol.

Safe Handling Workflow for 2-Bromopropan-1-ol

First-Aid Measures

In the event of exposure to 2-Bromopropan-1-ol, immediate action is crucial.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[4][5]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[4][5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[6]

Always show the Safety Data Sheet (SDS) to the attending medical professional.
Fire-Fighting Measures
2-Bromopropan-1-ol is a flammable liquid.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or
alcohol-resistant foam.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back. Containers may explode when heated.

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (COz), and
hydrogen bromide gas.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the area.
o Ventilate: Ensure adequate ventilation.
» Eliminate Ignition Sources: Remove all sources of ignition.

o Containment: Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place
it in a suitable, closed container for disposal.

o Personal Protection: Wear appropriate personal protective equipment during cleanup.

e Environmental Precautions: Prevent the spill from entering drains or waterways.

Experimental Protocol: Synthesis of 2-
Bromopropan-1-ol

The following is a representative experimental protocol for the synthesis of 2-Bromopropan-1-
ol. This protocol should only be carried out by trained professionals in a properly equipped
laboratory, adhering to all safety precautions outlined in this guide.

Reaction: Propane-1,2-diol + Phosphorus tribromide - 2-Bromopropan-1-ol + 1-
Bromopropan-2-ol + Phosphorous acid

Materials:
e Propane-1,2-diol
e Phosphorus tribromide (PBr3)

o Diethyl ether (anhydrous)
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o Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve
propane-1,2-diol in anhydrous diethyl ether.

» Addition of PBrs3: Cool the flask in an ice bath. Slowly add phosphorus tribromide dropwise
from the dropping funnel while maintaining the temperature at 0-5 °C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

e Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture
over crushed ice to quench the excess PBrs.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash
it sequentially with water, saturated sodium bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by fractional distillation to obtain 2-Bromopropan-1-ol.

The following diagram outlines the key stages of the synthesis and work-up procedure.
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Click to download full resolution via product page

Synthesis and Work-up of 2-Bromopropan-1-ol
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Disposal Considerations

Dispose of 2-Bromopropan-1-ol and any contaminated materials in accordance with local,
state, and federal regulations.[5] Do not dispose of it in drains or the environment. It should be
treated as hazardous waste.

This technical guide is intended to provide comprehensive safety and handling information for
2-Bromopropan-1-ol. It is not a substitute for a thorough understanding of the material's
properties and the implementation of a robust safety program in your laboratory. Always consult
the most up-to-date Safety Data Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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